Cas no 2549018-74-6 (N-methyl-N-{1-[(5-methyl-1,2-oxazol-3-yl)methyl]pyrrolidin-3-yl}-1-phenylmethanesulfonamide)

• Product Name: N-methyl-N-{1-[(5-methyl-1,2-oxazol-3-yl)methyl]pyrrolidin-3-yl}-1-phenylmethanesulfonamide
• CAS No: 2549018-74-6
• MF: C₁₇H₂₃N₃O₃S
• MW: 349.447822809219
• CID: 5313257
• PubChem ID: 154882868
• Update Time: 2025-07-09

N-methyl-N-{1-[(5-methyl-1,2-oxazol-3-yl)methyl]pyrrolidin-3-yl}-1-phenylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-Methyl-N-[1-[(5-methyl-3-isoxazolyl)methyl]-3-pyrrolidinyl]benzenemethanesulfonamide
• F6788-9485
• AKOS040730111
• N-methyl-N-{1-[(5-methyl-1,2-oxazol-3-yl)methyl]pyrrolidin-3-yl}-1-phenylmethanesulfonamide
• 2549018-74-6

• Inchi： 1S/C17H23N3O3S/c1-14-10-16(18-23-14)11-20-9-8-17(12-20)19(2)24(21,22)13-15-6-4-3-5-7-15/h3-7,10,17H,8-9,11-13H2,1-2H3
• InChI Key： KWJOGVVAWVWAEX-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)(N(C)C1CN(CC2C=C(C)ON=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 349.14601278g/mol
• Monoisotopic Mass: 349.14601278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 75Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 506.8±60.0 °C(Predicted)
• pka: 6.95±0.40(Predicted)

Additional information on N-methyl-N-{1-[(5-methyl-1,2-oxazol-3-yl)methyl]pyrrolidin-3-yl}-1-phenylmethanesulfonamide

N-Methyl-N-{1-[ (5-Methyl-1,2-Oxazol-3-Yl)Methyl ]Pyrrolidin-3-Yl}-1-Phenylmethanesulfonamide: A Comprehensive Overview

N-Methyl-N-{1-[ (5-Methyl-1,2-Oxazol-3-Yl)Methyl ]Pyrrolidin-3-Yl}-1-Phenylmethanesulfonamide, a compound with CAS No 2549018746, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its intricate structure, which combines elements of sulfonamides, oxazoles, and pyrrolidine rings. The integration of these functional groups provides a unique chemical profile that makes it a promising candidate for various therapeutic applications.

The molecular structure of this compound is characterized by a sulfonamide group attached to a phenyl ring, which is further connected to a pyrrolidine ring substituted with an oxazole moiety. The oxazole ring, in particular, introduces electron-withdrawing effects that can influence the compound's reactivity and pharmacokinetic properties. Recent studies have highlighted the potential of such heterocyclic systems in modulating enzyme activity and receptor binding, making them valuable targets in drug discovery.

One of the most recent advancements in understanding this compound involves its role in enzyme inhibition. Researchers have demonstrated that N-Methyl-N-{1-[ (5-Methyl-1,2-Oxazol-3-Yl)Methyl ]Pyrrolidin-3-Yl}-1-Phenylmethanesulfonamide exhibits potent inhibitory activity against certain kinases, which are critical players in cellular signaling pathways. This finding underscores its potential as a lead compound for developing novel anti-cancer agents, particularly in the context of targeted therapies.

In addition to its enzymatic activity, this compound has been investigated for its antimicrobial properties. Studies have shown that it demonstrates moderate activity against a range of bacterial and fungal pathogens. The presence of the sulfonamide group is believed to contribute significantly to this activity by disrupting key metabolic processes in microbial cells.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the formation of the oxazole ring via cyclization reactions and the subsequent functionalization to introduce the sulfonamide group. Recent optimizations in synthetic protocols have improved the overall yield and purity of the compound, making it more accessible for large-scale studies.

From a pharmacokinetic standpoint, N-Methyl-N-{1-[ (5-Methyl-1,2-Oxazol-3-Yl)Methyl ]Pyrrolidin-3-Yl}-1-Phenylmethanesulfonamide exhibits favorable absorption profiles in preclinical models. Its ability to permeate biological membranes efficiently suggests that it could be suitable for oral administration, which is a critical factor in drug delivery.

Looking ahead, ongoing research is focused on elucidating the mechanism of action of this compound at the molecular level. Advanced techniques such as X-ray crystallography and molecular docking are being employed to understand how it interacts with target proteins. These insights will be instrumental in refining its structure further to enhance efficacy and reduce potential side effects.

In conclusion, N-Methyl-N-{1-[ (5-Methyl-1,2-Oxazol-3-Yl)Methyl ]Pyrrolidin-3-Yl}-1-Phe n ylmethanesulfonamide represents a compelling example of how structural complexity can be harnessed to create molecules with diverse biological activities. With continued research and development efforts, this compound holds promise as a versatile tool in addressing unmet medical needs across various therapeutic areas.